Cas no 175345-90-1 (((4-Ethynylphenyl)ethynyl)triisopropylsilane)

• Product Name: ((4-Ethynylphenyl)ethynyl)triisopropylsilane
• CAS No: 175345-90-1
• MF: C₁₉H₂₆Si
• MW: 282.49524641037
• MDL: MFCD23135417
• CID: 1023992
• PubChem ID: 10891331
• Update Time: 2025-06-11

((4-Ethynylphenyl)ethynyl)triisopropylsilane Chemical and Physical Properties

Names and Identifiers

• ((4-Ethynylphenyl)ethynyl)triisopropylsilane
• ((4-Ethynylphenyl)ethynyl)triisopropyl
• [(4-ethynylphenyl)ethynyl]tri(isopropyl)silane
• 1-((triisopropylsilyl)ethynyl)-4-ethynylbenzene
• 1-ethynyl-4-(2-triisopropylsilylethynyl)benzene
• 1-ethynyl-4-[(triisopropylsilyl)ethynyl]benzene
• 1-ethynyl-4-triisopropylsilylethynylbenzene
• 4-((tris(isopropyl)silyl)ethynyl)ethynylbenzene
• AK101921
• ANW-62548
• CTK0E3936
• KB-12388
• Silane, [(4-ethynylphenyl)ethynyl]tris(1-methylethyl)-
• DTXSID20447392
• 2-(4-ethynylphenyl)ethynyl-tri(propan-2-yl)silane
• Benzene, 1-ethynyl-4-[2-[tris(1-methylethyl)silyl]ethynyl]-
• [2-(4-ETHYNYLPHENYL)ETHYNYL]TRIISOPROPYLSILANE
• AKOS016004259
• BS-15591
• 175345-90-1
• MFCD23135417
• DB-335818
• 1-ethynyl-4-(triisopropylsilyl)ethynylbenzene
• D82466
• C19H26Si
• CS-0158565

• MDL： MFCD23135417
• Inchi： 1S/C19H26Si/c1-8-18-9-11-19(12-10-18)13-14-20(15(2)3,16(4)5)17(6)7/h1,9-12,15-17H,2-7H3
• InChI Key： ZGZVOFPKSXXWKI-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(C#C)=CC=1)(C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 282.18048
• Monoisotopic Mass: 282.180377364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 330.4±34.0 °C at 760 mmHg
• Flash Point: 137.5±18.2 °C
• PSA: 0
• LogP: 5.23740
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

((4-Ethynylphenyl)ethynyl)triisopropylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on ((4-Ethynylphenyl)ethynyl)triisopropylsilane

Introduction to ((4-Ethynylphenyl)ethynyl)triisopropylsilane (CAS No. 175345-90-1)

The compound ((4-Ethynylphenyl)ethynyl)triisopropylsilane, with the CAS registry number 175345-90-1, is a specialized organosilicon compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which incorporates both ethynyl groups and triisopropylsilyl functionalities, making it a versatile building block for various chemical transformations and applications.

(4-Ethynylphenyl)ethynyl groups are known for their ability to participate in click chemistry reactions, particularly in the context of copper-catalyzed azide-alkyne cycloaddition (CuAAC). The presence of these groups in the molecule enhances its reactivity and compatibility with other functional groups, making it a valuable intermediate in the synthesis of complex molecules. The triisopropylsilane moiety, on the other hand, provides stability and facilitates certain types of coupling reactions, further expanding the utility of this compound.

Recent studies have highlighted the potential of ((4-Ethynylphenyl)ethynyl)triisopropysilane in the development of advanced materials, such as functional polymers and hybrid organic-inorganic composites. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for creating materials with tailored mechanical, optical, and electronic properties. For instance, researchers have explored its use in synthesizing stimuli-responsive polymers that can adapt to environmental changes, such as temperature or pH variations.

In addition to its role in polymer chemistry, this compound has also found applications in drug discovery and bioconjugation. The ethynyl groups enable efficient conjugation with biomolecules via click chemistry, making it a promising tool for creating bioactive compounds and drug delivery systems. Recent advancements in medicinal chemistry have demonstrated its utility in synthesizing small molecule inhibitors targeting specific enzymes involved in disease pathways.

The synthesis of ((4-Ethynylphenyl)ethynl)triisopropysilane typically involves multi-step processes that combine organometallic chemistry with traditional organic synthesis techniques. Key steps often include the formation of silyl ethers or silyl esters followed by selective functionalization to introduce the ethynyl groups. These methods have been optimized over time to ensure high yields and purity, making the compound readily available for research purposes.

From an environmental standpoint, studies have shown that this compound exhibits low toxicity and biodegradability under controlled conditions, which aligns with current trends toward sustainable chemical practices. Its stability under standard storage conditions further enhances its suitability for large-scale applications.

In conclusion, ((4-Ethynlphenylethnlyl)triisopropysilane (CAS No. 175345-90-1) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique combination of functional groups positions it as an essential intermediate for advancing research in materials science, medicinal chemistry, and beyond.